Ethyl 2-((5-ethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetate

• IUPAC Name: ethyl 2-[(5-ethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetate
• InChI: InChI=1S/C11H14N4O3S/c1-3-7-5-8(16)12-10-13-14-11(15(7)10)19-6-9(17)18-4-2/h5H,3-4,6H2,1-2H3,(H,12,13,16)
• InChI Key: BBDNBZUWUCEMBC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC2=NN=C(N12)SCC(=O)OCC
• Molecular Formula: C11H14N4O3S
• Molecular Weight: 282.32 g/mol

Description

Ethyl 2-((5-ethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetate is a useful research compound. Its molecular formula is C11H14N4O3S and its molecular weight is 282.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been involved in the synthesis of novel heterocycles, including pyrimidines, triazoles, and thiazoles, demonstrating its versatility as a building block in organic synthesis. These processes often involve cyclization reactions, showcasing the reactivity of the triazolopyrimidine core in forming complex structures with potential pharmacological properties (Farghaly & Gomha, 2011).

Potential Biological Activities

• Some derivatives synthesized from this compound or similar structures have been evaluated for various biological activities, including antimicrobial, antifungal, and insecticidal properties. For example, the synthesis of 1,2,4-triazolo[1,5-a]pyrimidine derivatives has been explored for their in vitro antibacterial and antifungal activities, showing results comparable with standard drugs such as ampicillin and fluconazole (Mostafa et al., 2008).
• Additionally, certain heterocycles incorporating a thiadiazole moiety, potentially synthesized from similar precursors, were assessed as insecticidal agents against the cotton leafworm, highlighting the compound's relevance in developing agrochemicals (Fadda et al., 2017).

Spectral and Structural Analyses

• Detailed spectral, DFT/B3LYP, and molecular docking analyses have been conducted on related compounds to understand their electronic structure, molecular geometry, and potential interaction with biological targets. Such studies provide insights into the compound's properties and its derivatives' potential mechanism of action in biological systems (Sert et al., 2020).